Thymol Violet

Specification

• CAS No.: 7512-38-1
• Molecular Formula: C29H37NO6S
• Molecular Weight: 527.7 g/mol
• IUPAC Name: [4-[bis(2-hydroxy-3-methyl-6-propan-2-ylphenyl)methylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;hydrogen sulfate
• Standard InChI: InChI=1S/C29H35NO2.H2O4S/c1-17(2)23-15-9-19(5)28(31)26(23)25(21-11-13-22(14-12-21)30(7)8)27-24(18(3)4)16-10-20(6)29(27)32;1-5(2,3)4/h9-18H,1-8H3,(H,31,32);(H2,1,2,3,4)
• Standard InChI Key: XDLUYXXFTDRUCT-UHFFFAOYSA-N
• SMILES: CC1=C(C(=C(C=C1)C(C)C)C(=C2C=CC(=[N+](C)C)C=C2)C3=C(C=CC(=C3O)C)C(C)C)O.OS(=O)(=O)[O-]
• Canonical SMILES: CC1=C(C(=C(C=C1)C(C)C)C(=C2C=CC(=[N+](C)C)C=C2)C3=C(C=CC(=C3O)C)C(C)C)O.OS(=O)(=O)[O-]

Introduction

Chemical Composition and Structure

Thymol Violet is comprised of a 4:1 mixture of thymolphthalein and tropaeolin O, creating a unique compound with specific indicator properties. The chemical nomenclature for Thymol Violet is [4-[bis(2-hydroxy-3-methyl-6-propan-2-ylphenyl)methylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium,hydrogen sulfate, as identified in safety documentation. The compound is cataloged with CAS number 7512-38-1, which distinguishes it from related indicators such as Thymol Blue (CAS: 76-61-9).

The mixture's specific ratio of components contributes to its distinctive properties and behavior in various pH environments, making it suitable for precise analytical applications. It belongs to the class of sulfonphthalein indicators, which are characterized by their pH-dependent structural changes that result in visible color transitions.

Physical and Chemical Properties

Physical Characteristics

Thymol Violet presents as a brownish cream colored powder in its solid state. This physical appearance is consistent across commercial preparations, providing a reliable visual identifier for laboratory technicians.

The table below summarizes the key physical properties of Thymol Violet:

Physical Property	Characteristic
Physical state at 20°C	Solid
Color	Brownish cream powder
Melting point/Decomposition	250-253°C
Appearance	Brownish cream colored powder

pH Indicator Properties

The primary application of Thymol Violet is as a pH indicator, with a specific color transition range. When exposed to solutions of varying pH, Thymol Violet exhibits a notable color change from yellow to violet in the pH range of 9.0-13.0. This distinctive transition makes it particularly valuable for monitoring alkaline environments.

The alkaline transition range of Thymol Violet can be summarized as follows:

pH Range	Color Transition
9.0-13.0	Yellow to Violet

This specific color change range positions Thymol Violet as a useful indicator for various analytical procedures requiring precision in alkaline conditions.

Applications and Usage

Analytical Chemistry Applications

Thymol Violet serves as an essential tool in analytical chemistry laboratories, particularly for procedures requiring precise pH determination in alkaline environments. Its distinct color change from yellow to violet makes it visually accessible for both qualitative and quantitative analyses.

Pharmaceutical and Biochemical Industries

The compound finds significant application in pharmaceutical and biochemical industries, where pH monitoring is crucial for various processes including:

• Quality control in pharmaceutical formulations

• Buffer preparation and verification

• Biochemical assay development

• Process monitoring in pharmaceutical manufacturing

The indicator's reliability in the alkaline pH range makes it particularly valuable in these settings, where precision and accuracy are paramount.

Specification	Characteristic
Appearance	Brownish cream colored powder
pH 9.0-13.0	Yellow - Violet
Melting point	~250-253°C
Grade	Extra Pure
HS Code	2934.9990
Shelf Life	60 Months

Comparative Analysis with Related Indicators

It is important to distinguish Thymol Violet from related compounds such as Thymol Blue, which has different chemical properties and pH transition ranges. Thymol Blue (CAS 76-61-9) is characterized by two distinct pH transition ranges: 1.2-2.8 (red to yellow) and 8.0-9.6 (yellow to blue).

This distinction is crucial for laboratory applications, as selecting the appropriate indicator for a specific pH range significantly impacts the accuracy of analytical procedures.

The table below provides a comparative analysis of Thymol Violet and Thymol Blue:

Indicator	CAS Number	pH Range	Color Transition
Thymol Violet	7512-38-1	9.0-13.0	Yellow to Violet
Thymol Blue	76-61-9	1.2-2.8 8.0-9.6	Red to Yellow Yellow to Blue

This comparison highlights the specific utility of each indicator for different analytical applications based on the required pH range.